Cas no 1711101-61-9 (4-amino-2-(3,4-dichlorophenyl)-6-methylpyrimidine-5-carbonitrile)

• Product Name: 4-amino-2-(3,4-dichlorophenyl)-6-methylpyrimidine-5-carbonitrile
• CAS No: 1711101-61-9
• MF: C₁₂H₈Cl₂N₄
• MW: 279.124719619751
• CID: 6393611
• PubChem ID: 113547958
• Update Time: 2025-07-02

4-amino-2-(3,4-dichlorophenyl)-6-methylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(3,4-dichlorophenyl)-6-methylpyrimidine-5-carbonitrile
• 1711101-61-9
• EN300-15975676

• Inchi： 1S/C12H8Cl2N4/c1-6-8(5-15)11(16)18-12(17-6)7-2-3-9(13)10(14)4-7/h2-4H,1H3,(H2,16,17,18)
• InChI Key： ZGSQEFZSBPOPTF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1N=C(C(C#N)=C(C)N=1)N)Cl

Computed Properties

• Exact Mass: 278.0126017g/mol
• Monoisotopic Mass: 278.0126017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-amino-2-(3,4-dichlorophenyl)-6-methylpyrimidine-5-carbonitrile

Comprehensive Overview of 4-amino-2-(3,4-dichlorophenyl)-6-methylpyrimidine-5-carbonitrile (CAS No. 1711101-61-9)

4-amino-2-(3,4-dichlorophenyl)-6-methylpyrimidine-5-carbonitrile (CAS No. 1711101-61-9) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its dichlorophenyl and carbonitrile functional groups, has garnered attention for its unique structural properties and applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the amino and methyl groups further enhances its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, the demand for pyrimidine-based compounds has surged due to their relevance in treating diseases such as cancer and infectious disorders. 4-amino-2-(3,4-dichlorophenyl)-6-methylpyrimidine-5-carbonitrile aligns with this trend, as its molecular framework is conducive to modulating biological pathways. For instance, its 3,4-dichlorophenyl moiety is often associated with improved binding affinity in target proteins, a feature highly sought after in medicinal chemistry. This compound's CAS No. 1711101-61-9 serves as a critical identifier for researchers sourcing high-purity materials for experimental studies.

The synthesis of 4-amino-2-(3,4-dichlorophenyl)-6-methylpyrimidine-5-carbonitrile typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as HPLC and NMR are employed to verify its purity and structural integrity. Given the growing interest in heterocyclic compounds, this substance is frequently discussed in academic forums and patent filings. Its potential applications extend beyond pharmaceuticals, with exploratory uses in materials science, such as organic semiconductors or catalysts.

Environmental and safety considerations are also paramount when handling 4-amino-2-(3,4-dichlorophenyl)-6-methylpyrimidine-5-carbonitrile. While not classified as hazardous under standard regulations, proper lab protocols must be followed to ensure safe usage. Researchers often inquire about its solubility, stability, and storage conditions—key factors influencing its practicality in experiments. The compound's carbonitrile group contributes to its moderate polarity, making it soluble in common organic solvents like DMSO and ethanol.

From an industrial perspective, CAS No. 1711101-61-9 represents a niche yet expanding market. Suppliers and manufacturers are optimizing production scales to meet the needs of academic and commercial entities. The compound's patent landscape reveals ongoing innovations, particularly in combination therapies and hybrid molecules. As the scientific community continues to explore pyrimidine derivatives, this compound is poised to play a pivotal role in next-generation therapeutic and agrochemical solutions.

In summary, 4-amino-2-(3,4-dichlorophenyl)-6-methylpyrimidine-5-carbonitrile (CAS No. 1711101-61-9) exemplifies the intersection of chemistry and biotechnology. Its structural complexity and functional diversity make it a subject of enduring interest. Whether for drug development or advanced material design, this compound offers a compelling case study in modern chemical innovation.